Cas no 185257-07-2 (Propanenitrile,2-[bis(cyanomethyl)amino]-)

Propanenitrile,2-[bis(cyanomethyl)amino]- structure
185257-07-2 structure
Product Name:Propanenitrile,2-[bis(cyanomethyl)amino]-
CAS No:185257-07-2
MF:C7H8N4
MW:148.16522026062
CID:114505
PubChem ID:12040391
Update Time:2025-04-18

Propanenitrile,2-[bis(cyanomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2-[bis(cyanomethyl)amino]-
    • Propanenitrile, 2-[bis(cyanomethyl)amino]- (9CI)
    • 185257-07-2
    • SCHEMBL16580145
    • DTXSID501019562
    • NS00001487
    • Propanenitrile, 2-[bis(cyanomethyl)amino]-
    • AKOS010963094
    • 2-[Bis(cyanomethyl)amino]propanenitrile
    • Inchi: 1S/C7H8N4/c1-7(6-10)11(4-2-8)5-3-9/h7H,4-5H2,1H3
    • InChI Key: FIIUFZGDWANGEJ-UHFFFAOYSA-N
    • SMILES: N(CC#N)(CC#N)C(C#N)C

Computed Properties

  • Exact Mass: 148.07504
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.61
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